Cas no 50781-52-7 (phenanthren-9-ylacetonitrile)

phenanthren-9-ylacetonitrile structure
phenanthren-9-ylacetonitrile structure
Product Name:phenanthren-9-ylacetonitrile
CAS No:50781-52-7
MF:C16H11N
MW:217.265243768692
CID:1569256
PubChem ID:3016556
Update Time:2025-04-21

phenanthren-9-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • phenanthren-9-ylacetonitrile
    • 9-Phenanthreneacetonitrile
    • 2-phenanthren-9-ylacetonitrile
    • Phenanthrene-9-acetonitrile
    • AKOS030221261
    • SCHEMBL1343730
    • 50781-52-7
    • DTXSID80198818
    • 2-(9-phenanthryl)acetonitrile
    • 9-Phenthanthrylacetonitrile
    • 9-phenanthrylacetonitrile
    • Inchi: 1S/C16H11N/c17-10-9-13-11-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-8,11H,9H2
    • InChI Key: GTKRDFZLWHSCFW-UHFFFAOYSA-N
    • SMILES: N#CCC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 217.08923
  • Monoisotopic Mass: 217.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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